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Compound of Interest

3-Anilino-1,3-diphenylpropan-1-
Compound Name:
one

Cat. No.: B11110541

Technical Data Sheet: 3-Anilino-1,3-
diphenylpropan-1-one

For Research & Development Professionals

This document provides core chemical data for 3-Anilino-1,3-diphenylpropan-1-one, a
compound of interest in synthetic organic chemistry and potential pharmaceutical development.
The following information is based on established chemical data.

Chemical Identity and Properties

The fundamental molecular characteristics of 3-Anilino-1,3-diphenylpropan-1-one are
summarized below. This data is essential for stoichiometric calculations, analytical method
development, and material characterization.
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Parameter Value
Molecular Formula C21H19NO
Molecular Weight 301.38 g/mol

C1=CC=C(C=C1)C(C(=0)C2=CC=CC=C2)CNC

Canonical SMILES
3=CC=CC=C3

InChl Key XJISIVLIQXILNK-UHFFFAOYSA-N

As this document focuses on the intrinsic molecular properties of 3-Anilino-1,3-
diphenylpropan-1-one, detailed experimental protocols for its synthesis or analysis are
beyond the current scope. Similarly, the compound is not directly associated with established
signaling pathways, precluding the generation of a relevant pathway diagram.

Logical Relationship: From Structure to Formula

The molecular formula is derived directly from the compound's chemical structure. The
following diagram illustrates the logical workflow for determining the empirical and molecular

formula from structural analysis.
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Structural Analysis of
3-Anilino-1,3-diphenylpropan-1-one

Identify and Count Atoms:
- Carbon (C)
- Hydrogen (H)
- Nitrogen (N)
- Oxygen (O)

Determine Molecular Formula:
C21H19NO

Calculate Molecular Weight
(Sum of Atomic Weights)

Result:

301.38 g/mol

Click to download full resolution via product page

Diagram illustrating the process of determining molecular weight from chemical structure.

 To cite this document: BenchChem. [Molecular weight and formula of 3-Anilino-1,3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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